1-Methyl-4-(pyridine-4-carbonyl)piperazine

• IUPAC Name: (4-methylpiperazin-1-yl)-pyridin-4-ylmethanone
• InChI: InChI=1S/C11H15N3O/c1-13-6-8-14(9-7-13)11(15)10-2-4-12-5-3-10/h2-5H,6-9H2,1H3
• InChI Key: BABGVNMVOOMXAF-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(=O)C2=CC=NC=C2
• Molecular Formula: C11H15N3O
• Molecular Weight: 205.26 g/mol

Description

1-Methyl-4-(pyridine-4-carbonyl)piperazine (abbreviated as P4MP) is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 1-Methyl-4-(pyridine-4-carbonyl)piperazine is not fully understood. However, studies have suggested that 1-Methyl-4-(pyridine-4-carbonyl)piperazine may act as a modulator of various biological targets, including G protein-coupled receptors (GPCRs) and ion channels. 1-Methyl-4-(pyridine-4-carbonyl)piperazine has been shown to bind to the adenosine A2A receptor with high affinity, which may explain its potential therapeutic effects in neurological disorders.
Biochemical and Physiological Effects:
1-Methyl-4-(pyridine-4-carbonyl)piperazine has been shown to exhibit various biochemical and physiological effects in vitro and in vivo. In vitro studies have demonstrated that 1-Methyl-4-(pyridine-4-carbonyl)piperazine can inhibit the growth of cancer cells and induce apoptosis (programmed cell death). In vivo studies have shown that 1-Methyl-4-(pyridine-4-carbonyl)piperazine can improve cognitive function and reduce neuroinflammation in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

1-Methyl-4-(pyridine-4-carbonyl)piperazine has several advantages for lab experiments, including its ease of synthesis and availability, high purity, and low toxicity. However, 1-Methyl-4-(pyridine-4-carbonyl)piperazine also has some limitations, including its limited solubility in water and its potential instability under certain conditions.

Future Directions

There are several future directions for the study of 1-Methyl-4-(pyridine-4-carbonyl)piperazine. One potential direction is to investigate its potential as a drug candidate for the treatment of neurological disorders, such as Parkinson's disease and Alzheimer's disease. Another direction is to explore its potential as a building block for the synthesis of novel compounds with improved pharmacological properties. Additionally, further studies are needed to elucidate the mechanism of action of 1-Methyl-4-(pyridine-4-carbonyl)piperazine and its potential interactions with other biological targets.

Synthesis Methods

1-Methyl-4-(pyridine-4-carbonyl)piperazine can be synthesized using a variety of methods, including the reaction of 1-methylpiperazine with pyridine-4-carboxylic acid, followed by the use of coupling agents such as N,N'-dicyclohexylcarbodiimide (DCC) and N-hydroxysuccinimide (NHS). The reaction can be carried out in solvents such as dichloromethane or dimethylformamide (DMF). The resulting product can be purified using column chromatography or recrystallization.

Scientific Research Applications

1-Methyl-4-(pyridine-4-carbonyl)piperazine has been studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and material science. In medicinal chemistry, 1-Methyl-4-(pyridine-4-carbonyl)piperazine has been investigated as a potential drug candidate for the treatment of various diseases, including cancer and neurological disorders. In drug discovery, 1-Methyl-4-(pyridine-4-carbonyl)piperazine has been used as a building block for the synthesis of novel compounds with improved pharmacological properties. In material science, 1-Methyl-4-(pyridine-4-carbonyl)piperazine has been employed as a ligand for the synthesis of metal-organic frameworks (MOFs) with potential applications in gas storage and separation.